Cas no 1267058-34-3 (3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1267058-34-3
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 6237414
• PubChem ID: 82158436
• Update Time: 2025-05-23

3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 1267058-34-3
• EN300-1867744

• Inchi： 1S/C12H13FO2/c1-12(2)9(10(12)11(14)15)7-5-3-4-6-8(7)13/h3-6,9-10H,1-2H3,(H,14,15)
• InChI Key： JOXZFNLKSMPGAK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1267058-34-3) and Its Emerging Applications in Chemical Biology

3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the chemical identifier CAS No. 1267058-34-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with a fluorophenyl group and a dimethyl group, which endows it with unique structural and functional properties. The presence of the fluorine atom in the aromatic ring introduces a level of electronic and steric modulation that makes this molecule particularly interesting for medicinal chemistry applications.

The cyclopropane ring in 3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a key structural feature that contributes to its distinctive chemical behavior. Cyclopropanes are known for their high ring strain, which can be exploited to enhance reactivity in various biochemical pathways. This strain can be relieved through ring-opening reactions, making cyclopropane derivatives valuable intermediates in synthetic chemistry. The dimethyl substitution on the cyclopropane ring further stabilizes the molecule while maintaining its reactivity, allowing for diverse functionalization strategies.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their potential as bioactive molecules. The fluorine atom in 3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid plays a crucial role in modulating the compound's pharmacokinetic properties, including its metabolic stability and binding affinity to biological targets. Fluorinated compounds are frequently incorporated into drug molecules to improve their pharmacological efficacy and reduce susceptibility to degradation by metabolic enzymes.

One of the most compelling aspects of 3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is its potential as a building block for more complex drug candidates. Researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurological disorders. The unique combination of structural features—such as the cyclopropane ring, the fluorophenyl moiety, and the carboxylic acid functionality—makes it an attractive scaffold for medicinal chemists seeking to design molecules with enhanced biological activity.

Recent studies have highlighted the utility of 3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid in the development of small-molecule probes for studying enzyme mechanisms. For instance, researchers have utilized this compound to investigate the catalytic activity of cytochrome P450 enzymes, which are critical in drug metabolism. The ability of the cyclopropane ring to undergo facile functionalization has allowed scientists to create labeled probes that provide insights into enzymatic processes at an atomic level.

The pharmaceutical industry has also explored derivatives of 3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid as potential therapeutic agents. By modifying the substituents on the cyclopropane ring or introducing additional functional groups, chemists have generated libraries of compounds with varying biological activities. Some of these derivatives have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways. The fluorine atom, when positioned strategically within these molecules, can enhance binding interactions with target proteins, leading to improved drug efficacy.

Another area where 3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has found utility is in materials science. The rigid structure of the cyclopropane ring and the electronic properties imparted by the fluorophenyl group make this compound a valuable component in designing advanced materials with specific optical or electronic characteristics. Researchers have incorporated this molecule into polymers and coatings to achieve functionalities such as fluorescence quenching or enhanced thermal stability.

The synthesis of 3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid presents unique challenges due to its complex structural motif. However, advances in synthetic methodologies have made it increasingly accessible for research purposes. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled efficient construction of the desired framework. These synthetic strategies not only improve yield but also allow for greater flexibility in modifying the molecule's structure for tailored applications.

The future prospects for 3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid are promising as new research continues to uncover its potential applications. Ongoing studies are exploring its role in developing next-generation therapeutics targeting resistant forms of diseases or improving drug delivery systems. Additionally, computational modeling and high-throughput screening techniques are being employed to accelerate the discovery process by identifying novel derivatives with enhanced properties.

In conclusion,3-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1267058-34-3) represents a significant advancement in chemical biology and pharmaceutical research due to its unique structural features and versatile applications. Its role as a building block for drug discovery continues to expand with each new study published, highlighting its importance as both a scientific tool and a potential therapeutic agent.